Cas no 1334629-86-5 ([1]Benzothieno[2,3-d]isothiazol-3(2H)-one, 1,1-dioxide)

• Product Name: [1]Benzothieno[2,3-d]isothiazol-3(2H)-one, 1,1-dioxide
• CAS No: 1334629-86-5
• MF: C₉H₅NO₃S₂
• MW: 239.270899534225
• CID: 5874341
• PubChem ID: 117062956
• Update Time: 2025-10-16

[1]Benzothieno[2,3-d]isothiazol-3(2H)-one, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]isothiazol-3(2H)-one, 1,1-dioxide
• Benzo[4,5]thieno[2,3-d]isothiazol-3(2h)-one 1,1-dioxide
• 1334629-86-5
• EN300-703382
• CS-0289089
• 3lambda6,7-dithia-4-azatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene-3,3,5-trione

• Inchi： 1S/C9H5NO3S2/c11-9-7-8(15(12,13)10-9)5-3-1-2-4-6(5)14-7/h1-4H,(H,10,11)
• InChI Key： JWEZBWYUKPZMQR-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2C3=CC=CC=C3SC=2C(=O)N1

Computed Properties

• Exact Mass: 238.97108537g/mol
• Monoisotopic Mass: 238.97108537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.694±0.06 g/cm3(Predicted)
• pka: 3.33±0.20(Predicted)